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Compound Name:
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An In-Depth Technical Guide to 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine (CAS: 118430-
74-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 3-cyclopropyl-1-methyl-1H-
pyrazol-5-amine, a heterocyclic compound identified by the CAS number 118430-74-3. This
pyrazole derivative serves as a valuable research chemical and a versatile building block in
medicinal chemistry and organic synthesis.[1][2] Its unique structure, featuring a cyclopropyl
group, makes it a significant scaffold for developing novel bioactive molecules.[3] This guide
consolidates available data on its physicochemical properties, outlines key experimental
protocols for its use and characterization, and explores its context within drug discovery,
particularly in the development of therapies for allergic disorders and cancer.

Physicochemical Properties

The fundamental physicochemical characteristics of 3-cyclopropyl-1-methyl-1H-pyrazol-5-
amine are summarized below. These properties are essential for its handling, characterization,
and application in synthetic chemistry.
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Property Value Source(s)
CAS Number 118430-74-3 [1]14][5]
Molecular Formula C7H11N3 [1][4]
Molecular Weight 137.18 g/mol [1114]
Melting Point 123-126 °C [1][6]
Boiling Point 299.2 °C at 760 mmHg [1][6]
Density 1.37 g/cm3 [1]
Flash Point 134.775 °C [6]
Vapor Pressure 0.00121 mmHg at 25°C [6]
3-cyclopropyl-1-methyl-1H-
'UPAC Name pyrZzoI?S-:r);ine ' ]
SMILES CN1C(=CC(=N1)C2CC2)N [1][4]
INChl=1S/C7H11N3/c1-10-
InChl 7(8)4-6(9-10)5-2-3-5/h4-5H,2-  [1]
3,8H2,1H3
InChi Key YWHWPIRLFHZSFS- (]

UHFFFAOYSA-N

Biological and Medicinal Chemistry Context

3-cyclopropyl-1-methyl-1H-pyrazol-5-amine is primarily utilized as an intermediate in the

synthesis of more complex, biologically active molecules. The pyrazole scaffold is a well-

established pharmacophore in drug discovery.

Application in Allergy and Inflammation Research

This compound has been used as a starting material for the synthesis of thiophene derivatives

designed to treat or prevent disorders caused by Immunoglobulin E (IgE), such as allergies and

type 1 hypersensitivity.[7] The mechanism involves modulating the interaction of IgE with its
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high-affinity receptor (FceRI) on mast cells and basophils, which prevents the release of
histamine and other inflammatory mediators responsible for allergic symptoms.[7]

Application in Oncology Research

Derivatives of structurally similar 5-amino pyrazoles have demonstrated potential as
antiproliferative agents. For instance, novel derivatives of 1-(4-methoxybenzyl)-3-cyclopropyl-
1H-pyrazol-5-amine were synthesized and evaluated for their ability to inhibit the proliferation of
MCF-7 breast cancer cells.[8] These studies suggest that the N-terminal pyrazole ring structure
plays a crucial role in the observed antiproliferative activity, highlighting the potential of this
chemical family in developing new chemotherapeutic agents.[8]

Experimental Protocols

Detailed methodologies are critical for the successful application and study of this compound.
The following sections describe a documented synthetic application and general analytical
methods for characterization.

Synthesis of a Thiourea Derivative

This protocol details the use of 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine as a reactant in
the synthesis of a thiourea derivative, as documented in patent literature. This reaction is a key
step in creating compounds for treating IgE-mediated disorders.[7]

Objective: To synthesize the thiourea derivative of 3-cyclopropyl-1-methyl-1H-pyrazol-5-
amine.

Materials:

3-cyclopropyl-1-methyl-1H-pyrazol-5-amine (2.50 g, 18.2 mmol)[7]

1,1'-Thiocarbonyldiimidazole (TCDI) (3.97 g, 20.0 mmol)[7]

Dichloromethane (DCM) (50 mL)[7]

Ethyl acetate (EtOAC)

Isohexane
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 Silica gel for flash column chromatography
Procedure:

e Dissolve 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine (2.50 g) in DCM (50 mL) under a
nitrogen atmosphere.[7]

e Add 1,1'-Thiocarbonyldiimidazole (3.97 g) to the solution.[7]

« Stir the reaction mixture at room temperature for 64 hours.[7]

» Concentrate the crude reaction mixture in vacuo to yield a yellow solid.[7]
o Purify the solid using flash column chromatography on silica gel.[7]

» Elute the product using a gradient of 20% to 100% EtOAc in isohexane to afford the final title
compound.[7]

Standard Analytical Characterization

The characterization of 3-cyclopropyl-1-methyl-1H-pyrazol-5-amine and its derivatives relies
on standard analytical techniques to confirm structure and purity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the molecular structure. Spectra are typically acquired in a deuterated solvent like CDClIs,
with chemical shifts referenced to the residual solvent signal.[9]

e Mass Spectrometry (MS): Liquid Chromatography-Mass Spectrometry (LC/MS) is employed
to confirm the molecular weight and purity of the synthesized compounds.[8] High-Resolution
Mass Spectrometry (HRMS) with electrospray ionization (ESI) can provide precise mass
data to confirm the elemental composition.[10]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic
functional groups present in the molecule.[8]

o Elemental Analysis: This technique is used to determine the elemental composition (C, H, N)
of the compound, providing further confirmation of its identity and purity.[8]
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Visualized Workflows and Pathways

Diagrams are provided to illustrate a typical experimental workflow and the biological pathway
relevant to the therapeutic applications of this compound's derivatives.
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Caption: General workflow for chemical synthesis, purification, and analysis.
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Caption: Simplified IgE-mediated allergic response signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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